Cas no 109812-64-8 (1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid)

1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid is a pyrrole-based carboxylic acid derivative with a phenyl-substituted structure, offering utility in organic synthesis and pharmaceutical research. Its rigid aromatic framework and carboxylic acid functionality make it a versatile intermediate for constructing heterocyclic compounds or coordinating with metal ions. The methyl group at the 2-position enhances steric stability, while the phenyl rings contribute to lipophilicity, potentially improving binding affinity in medicinal chemistry applications. This compound is particularly valuable for developing pharmacophores or as a precursor for functionalized pyrroles. Its well-defined structure ensures consistent reactivity, making it suitable for controlled synthetic transformations in academic and industrial settings.
1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid structure
109812-64-8 structure
Product Name:1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid
CAS No:109812-64-8
MF:C18H15NO2
MW:277.317204713821
MDL:MFCD01567220
CID:128561
PubChem ID:2735512
Update Time:2025-11-02

1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1,5-diphenyl-1H-pyrrole-3-carboxylic acid
    • 1H-Pyrrole-3-carboxylicacid, 2-methyl-1,5-diphenyl-
    • 2-methyl-1,5-diphenylpyrrole-3-carboxylic acid
    • 1,5-Diphenyl-2-methylpyrrole-3-carboxylic acid
    • 1H-Pyrrole-3-carboxylicacid,2-methyl-1,5-diphenyl
    • 2-Methyl-1,5-diphenyl-pyrrol-3-carbonsaeure
    • 2-methyl-1,5-diphenyl-pyrrole-3-carboxylic acid
    • HMS565O09
    • Z2764005916
    • DWIYTBRYOQDHTE-UHFFFAOYSA-N
    • FT-0612894
    • MFCD01567220
    • MS-22104
    • SP 00294
    • Maybridge1_008589
    • DTXSID70370762
    • SCHEMBL2449412
    • CCG-254841
    • CS-0260024
    • A802091
    • Oprea1_646789
    • EN300-7442268
    • 109812-64-8
    • DB-040881
    • 1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid
    • MDL： MFCD01567220
    • Inchi： 1S/C18H15NO2/c1-13-16(18(20)21)12-17(14-8-4-2-5-9-14)19(13)15-10-6-3-7-11-15/h2-12H,1H3,(H,20,21)
    • InChI Key： DWIYTBRYOQDHTE-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C2C=CC=CC=2)N(C2C=CC=CC=2)C=1C)=O

Computed Properties

  • Exact Mass: 277.11000
  • Monoisotopic Mass: 277.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.14
  • Melting Point: 226 °C
  • Boiling Point: 487.5°Cat760mmHg
  • Flash Point: 248.6°C
  • Refractive Index: 1.606
  • PSA: 42.23000
  • LogP: 4.15090

1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid Security Information

  • Hazard Statement： Corrosive
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： C
  • Safety Term：S26-36/37/39
  • Risk Phrases：R36/37/38

1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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1,5-Diphenyl-2-methylpyrrole-3-carboxylic acid
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 £96.00 2023-09-02
Apollo Scientific
OR0118-5g
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abcr
AB145205-10 g
2-Methyl-1,5-diphenyl-1H-pyrrole-3-carboxylic acid, 95%; .
 109812-64-8 95%
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 €309.80 2023-07-20
TRC
B430398-50mg
1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid
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B430398-100mg
1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid
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B430398-500mg
1,5-Diphenyl-2-methylpyrrole-3-carboxylic Acid
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Enamine
EN300-7442268-0.05g
2-methyl-1,5-diphenyl-1H-pyrrole-3-carboxylic acid
 109812-64-8 95.0%
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 $19.0 2025-03-21
Enamine
EN300-7442268-0.1g
2-methyl-1,5-diphenyl-1H-pyrrole-3-carboxylic acid
 109812-64-8 95.0%
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Enamine
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